Cas no 2112625-68-8 (Ethyl 5-bromo-2-fluoro-3-methoxybenzoate)

• Product Name: Ethyl 5-bromo-2-fluoro-3-methoxybenzoate
• CAS No: 2112625-68-8
• MF: C₁₀H₁₀BrFO₃
• MW: 277.087006092072
• MDL: MFCD31805971
• CID: 5073747
• Update Time: 2026-03-01

Ethyl 5-bromo-2-fluoro-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-fluoro-3-methoxybenzoate

• MDL： MFCD31805971
• Inchi： 1S/C10H10BrFO3/c1-3-15-10(13)7-4-6(11)5-8(14-2)9(7)12/h4-5H,3H2,1-2H3
• InChI Key： ACHUFXCDGBCEAI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)OCC)C=1)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 5-bromo-2-fluoro-3-methoxybenzoate

Ethyl 5-bromo-2-fluoro-3-methoxybenzoate (CAS No. 2112625-68-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-bromo-2-fluoro-3-methoxybenzoate (CAS No. 2112625-68-8) is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. This compound, characterized by its bromo, fluoro, and methoxy substituents on a benzoate backbone, serves as a crucial intermediate in the synthesis of various bioactive molecules.

The molecular structure of Ethyl 5-bromo-2-fluoro-3-methoxybenzoate imparts distinct chemical reactivity, making it an invaluable building block for medicinal chemists. The presence of the bromine atom at the 5-position enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex heterocyclic frameworks. Similarly, the fluoro substituent at the 2-position contributes to metabolic stability and lipophilicity, key factors in optimizing drug-like properties.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their enhanced binding affinity and improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug candidates has been shown to modulate receptor interactions and reduce susceptibility to enzymatic degradation. Ethyl 5-bromo-2-fluoro-3-methoxybenzoate, with its strategic fluorine placement, aligns well with this trend and offers a promising scaffold for developing novel therapeutics.

One of the most compelling applications of Ethyl 5-bromo-2-fluoro-3-methoxybenzoate is in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The benzoate core is a common motif in kinase inhibitors due to its ability to form stable hydrogen bonds with hinge regions of the target protein. Furthermore, the electron-withdrawing nature of the bromo and fluoro groups can fine-tune electronic properties, enhancing binding interactions.

Recent studies have highlighted the role of halogenated benzoates in developing antiviral agents. The structural features of Ethyl 5-bromo-2-fluoro-3-methoxybenzoate make it an attractive candidate for designing molecules that disrupt viral replication cycles. For instance, modifications at the 5-position have been shown to improve antiviral activity by interfering with viral protease function or inhibiting integrase activity.

The methoxy group in Ethyl 5-bromo-2-fluoro-3-methoxybenzoate also contributes to its versatility, as it can be further functionalized through nucleophilic aromatic substitution or oxidative coupling reactions. This allows for the generation of diverse derivatives with tailored biological activities. Such modifications are particularly valuable in hit-to-lead optimization campaigns, where subtle structural changes can significantly impact potency and selectivity.

The synthetic pathways involving Ethyl 5-bromo-2-fluoro-3-methoxybenzoate are well-documented and scalable, making it a practical choice for industrial applications. Advanced synthetic techniques, such as flow chemistry and catalytic processes, have further streamlined its production, ensuring high yields and purity levels required for pharmaceutical use. These advancements underscore the compound's importance as a commercial intermediate.

In conclusion, Ethyl 5-bromo-2-fluoro-3-methoxybenzoate (CAS No. 2112625-68-8) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes enable diverse applications across multiple therapeutic areas, particularly in oncology and antiviral drug development. As research continues to uncover new synthetic possibilities and biological functions, this compound is poised to remain a critical tool for medicinal chemists worldwide.